Cas no 2225181-31-5 (2-Bromo-6-cyanopyridine-4-boronic acid)

• Product Name: 2-Bromo-6-cyanopyridine-4-boronic acid
• CAS No: 2225181-31-5
• MF: C₆H₄BBrN₂O₂
• MW: 226.82
• CID: 5144545
• PubChem ID: 72216277
• Update Time: 2025-10-28

2-Bromo-6-cyanopyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyanopyridine-4-boronic acid
• AB80738
• 2225181-31-5
• (2-BROMO-6-CYANOPYRIDIN-4-YL)BORONIC ACID

• Inchi： 1S/C6H4BBrN2O2/c8-6-2-4(7(11)12)1-5(3-9)10-6/h1-2,11-12H
• InChI Key： GTGLZPTUZDMNBP-UHFFFAOYSA-N
• SMILES： B(C1=CC(Br)=NC(C#N)=C1)(O)O

Computed Properties

• Exact Mass: 225.95492g/mol
• Monoisotopic Mass: 225.95492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-6-cyanopyridine-4-boronic acid

Introduction to 2-Bromo-6-cyanopyridine-4-boronic acid (CAS No. 2225181-31-5)

2-Bromo-6-cyanopyridine-4-boronic acid (CAS No. 2225181-31-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromo group, a cyano group, and a boronic acid moiety, making it an attractive building block for a variety of chemical transformations and biological applications.

The bromopyridine framework of 2-Bromo-6-cyanopyridine-4-boronic acid provides a platform for diverse functionalization strategies. The bromo group can be readily replaced through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, to introduce a wide range of substituents. This versatility makes the compound an essential reagent in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.

The cyano group in 2-Bromo-6-cyanopyridine-4-boronic acid is another key functional moiety that contributes to its utility. The cyano group can undergo various transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, thereby expanding the synthetic potential of the molecule. Additionally, the cyano group can participate in π-stacking interactions, which are important in the design of supramolecular assemblies and materials with specific electronic properties.

The boronic acid functionality in 2-Bromo-6-cyanopyridine-4-boronic acid is particularly valuable for its reactivity in cross-coupling reactions. Boronic acids are widely used as nucleophiles in Suzuki-Miyaura coupling reactions, which are essential for the construction of carbon-carbon bonds. This reactivity has been leveraged in the synthesis of complex organic molecules and has found applications in drug discovery and materials science.

Recent research has highlighted the potential of 2-Bromo-6-cyanopyridine-4-boronic acid in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from this scaffold exhibit potent biological activities against various targets, including enzymes and receptors involved in disease pathways. One notable example is the use of 2-Bromo-6-cyanopyridine-4-boronic acid-derived compounds as inhibitors of kinases, which are key regulators of cellular signaling pathways and are implicated in numerous diseases such as cancer and inflammatory disorders.

In addition to its applications in medicinal chemistry, 2-Bromo-6-cyanopyridine-4-boronic acid has also been explored for its potential in materials science. The combination of the pyridine ring's aromaticity and the boronic acid's reactivity makes it suitable for the synthesis of conjugated polymers and other functional materials with tunable electronic properties. These materials have shown promise in applications such as organic electronics, photovoltaics, and sensors.

The synthetic accessibility of 2-Bromo-6-cyanopyridine-4-boronic acid has been further enhanced by recent advances in synthetic methodologies. For example, efficient protocols have been developed for the preparation of this compound from readily available starting materials using mild reaction conditions. These improvements have facilitated its widespread use in both academic and industrial settings.

In conclusion, 2-Bromo-6-cyanopyridine-4-boronic acid (CAS No. 2225181-31-5) is a highly versatile compound with significant potential in various fields. Its unique combination of functional groups makes it an invaluable reagent for organic synthesis, drug discovery, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.